2-Acetoxy-4-(2.2,3,3,3-pentafluoropropoxy)benzoic acid

• CAS No.: 651331-97-4
• Molecular Formula: C12H9F5O5
• Molecular Weight: 328.19 g/mol
• IUPAC Name: 2-acetyloxy-4-(2,2,3,3,3-pentafluoropropoxy)benzoic acid
• InChI: InChI=1S/C12H9F5O5/c1-6(18)22-9-4-7(2-3-8(9)10(19)20)21-5-11(13,14)12(15,16)17/h2-4H,5H2,1H3,(H,19,20)
• InChI Key: HWOXABJDDCSHRS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=CC(=C1)OCC(C(F)(F)F)(F)F)C(=O)O

Description

2-Acetoxy-4-(2.2,3,3,3-pentafluoropropoxy)benzoic acid is a useful research compound. Its molecular formula is C12H9F5O5 and its molecular weight is 328.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-hydroxy-4-(2,2,3,3,3-pentafluoropropoxy)benzoic acid (obtained in example 6) (0.45 g, 1.6 mmol) in pyridine (3 mL) was cooled to 0° C. and Ac2O (0.25 mL) was added. The resulting mixture was stirred for 15 min at 0° C. and for 2 h at room temperature. The mixture was then concentrated and the residue was treated with H2O (10 mL) and stirred until precipitation (2 h). The solid was collected by filtration and was purified by chromatography on silica-gel using hexane-EtOAc mixtures of increasing polarity as eluent, to afford 0.2 g of the desired product as a white solid (38% yield).